
Essential Safety and Operational Guidance for
Handling Disperse Red 311

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Disperse Red 311. The following procedural guidance is designed to

minimize risk and ensure safe laboratory practices.

Hazard Assessment and Chemical Properties
Disperse Red 311 is a red anthraquinone-derived dye, typically supplied as a powder.[1][2][3]

While a comprehensive, publicly available Safety Data Sheet (SDS) with specific quantitative

hazard data for Disperse Red 311 is not readily available, information for similar disperse dyes

and general chemical safety principles dictate a cautious approach. It is known to be insoluble

in water but soluble in some organic solvents.[4]

Potential Hazards:

Eye, Skin, and Respiratory Irritation: May cause irritation upon contact.[5]

Harmful if Swallowed: Ingestion may lead to adverse health effects.[5]

Dust Hazard: As a fine powder, it can form explosive mixtures with air and is easily inhaled.
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Property Data Source(s)

Chemical Name Disperse Red 311 [6]

CAS Number 77907-28-9 [6]

Appearance Red Powder [4][6]

Solubility
Insoluble in water; soluble in

some organic solvents
[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with Disperse Red
311. The following table outlines the recommended PPE for handling this chemical in both solid

(powder) and solution forms.
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Body Part PPE Recommendation Rationale

Hands

Nitrile gloves are

recommended for handling the

powder and solutions. For

prolonged or immersive

contact, consider heavier-duty

gloves such as neoprene or

butyl rubber. Always inspect

gloves for tears or degradation

before and during use.[7][8][9]

[10]

To prevent skin contact and

potential irritation or

absorption. Nitrile offers good

resistance to a range of

chemicals and is a suitable

choice for incidental contact.

Eyes

Chemical safety goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing or

dust generation.

To protect the eyes from dust

particles and splashes of

solutions, which can cause

serious irritation.[5]

Respiratory

When handling the powder, a

particulate respirator is

required. An N95-rated

respirator is the minimum

protection. If exposure limits

are exceeded or unknown, a

higher level of protection, such

as a P100 respirator or a

powered air-purifying respirator

(PAPR), should be used.[11]

To prevent the inhalation of

fine dust particles, which can

cause respiratory irritation. The

choice of respirator depends

on the quantity of material

being handled and the

ventilation conditions.

Body A laboratory coat is required at

all times. When handling larger

quantities of the powder,

consider wearing disposable

coveralls to prevent

To protect the skin and clothing

from contamination.
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contamination of personal

clothing.

Handling and Operational Workflow
Adherence to a strict operational workflow is essential for the safe handling of Disperse Red
311. The following diagram outlines the key steps from preparation to cleanup.
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Figure 1. Operational workflow for handling Disperse Red 311.
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Disposal Plan
Proper disposal of Disperse Red 311 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused or expired Disperse Red 311 powder, and any materials grossly

contaminated with the powder (e.g., weigh boats, contaminated paper towels), should be

collected in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Solutions containing Disperse Red 311 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless permitted by your institution's hazardous waste management plan.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Disperse Red 311".

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for the collection of hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

It is illegal to dispose of Disperse Red 311 down the drain or in the regular trash.[12] Always

consult your local, state, and federal regulations, as well as your institution's specific guidelines

for hazardous waste disposal.[12][13]

Emergency Procedures
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Situation Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Seek medical attention if

irritation develops or persists.[14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[5][14]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[14]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill

For small spills of powder, carefully dampen the

material with water to prevent dust formation

and then sweep or vacuum into a labeled

hazardous waste container. For liquid spills,

absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

hazardous waste disposal. Ensure the area is

well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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